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Compound of Interest

Compound Name: 2-Bromohexadecanoic acid

Cat. No.: B097334 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Bromohexadecanoic acid, also known as 2-bromopalmitic acid (2-BP), is a widely utilized

chemical probe in biomedical research.[1][2][3] It functions as a non-metabolizable analog of

palmitic acid and acts as an inhibitor of protein palmitoylation by targeting DHHC (Asp-His-His-

Cys) protein palmitoyltransferases.[1][2][3] This inhibitory action has significant implications for

various cellular processes. Notably, 2-Bromohexadecanoic acid has been shown to inhibit the

palmitoylation of Gasdermin E (GSDME-C) during pyroptosis, a form of programmed cell death,

and consequently blocks the BAK/BAX-Caspase 3-GSDME signaling pathway.[1][3] Beyond its

role in pyroptosis, it is also recognized as an inhibitor of fatty acid oxidation and a PPARδ

agonist.[3]

Given its broad utility in studying lipid metabolism and protein modification, the accurate and

consistent preparation of 2-Bromohexadecanoic acid stock solutions is critical for

reproducible experimental outcomes.[4][5][6] This document provides a detailed protocol for the

preparation, storage, and handling of these stock solutions.

Physicochemical Properties and Solubility Data
2-Bromohexadecanoic acid is a solid, white to yellow powder at room temperature.[1] Its

solubility is a key consideration for stock solution preparation. The compound is generally

insoluble in water but soluble in various organic solvents.
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Property Value Reference

Molecular Formula C₁₆H₃₁BrO₂ [1]

Molecular Weight 335.32 g/mol [1]

CAS Number 18263-25-7 [1]

Appearance White to yellow solid [1]

Melting Point 52-54 °C [7]

Solubility in DMSO
≥10 mg/mL (29.82 mM) to 150

mg/mL (447.33 mM)
[1][2]

Solubility in Ethanol 67 mg/mL [2]

Solubility in Methanol Soluble (1 g/10 mL)

Water Solubility Insoluble [2]

Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps for preparing a 10 mM stock solution of 2-
Bromohexadecanoic acid in DMSO.

Materials:

2-Bromohexadecanoic acid powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Procedure:

Pre-weighing Preparations: Before handling the compound, ensure that all necessary PPE is

worn.[8][9] Allow the 2-Bromohexadecanoic acid container to equilibrate to room

temperature for at least one hour before opening to prevent condensation.[10]

Weighing the Compound: Tare a sterile vial on a calibrated analytical balance. Carefully

weigh the desired amount of 2-Bromohexadecanoic acid powder. For example, to prepare

1 mL of a 10 mM stock solution, weigh out 3.35 mg of the compound.

Solvent Addition: Add the appropriate volume of fresh DMSO to the vial containing the

weighed powder. For a 10 mM solution, if you weighed 3.35 mg, you would add 1 mL of

DMSO. It is crucial to use anhydrous or newly opened DMSO as the compound's solubility is

significantly impacted by moisture.[1][2]

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes. Due to the nature of

the compound, complete dissolution may require additional steps.

Sonication (if necessary): If precipitation or phase separation is observed, place the vial in an

ultrasonic water bath.[1] Sonicate until the solution becomes clear. Gentle heating can also

aid in dissolution, but care should be taken to avoid degradation.[1]

Aliquoting and Storage: Once a clear solution is achieved, it is recommended to aliquot the

stock solution into smaller, single-use volumes in sterile vials to avoid repeated freeze-thaw

cycles.[1][10]

Storage Conditions: Store the aliquoted stock solutions at -20°C for short-term storage (up to

1 month) or at -80°C for long-term storage (up to 6 months).[1][10] The solid powder form of

2-Bromohexadecanoic acid should be stored at -20°C and is stable for up to 3 years.[1]
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Caption: Workflow for preparing 2-Bromohexadecanoic acid stock solution.
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Mechanism of Action: Inhibition of Pyroptosis
2-Bromohexadecanoic acid is a known inhibitor of protein palmitoylation, a post-translational

modification crucial for the localization and function of many proteins. One of its well-

documented effects is the inhibition of the GSDME-mediated pyroptotic pathway.

Chemotherapeutic agents can induce apoptosis through the activation of Caspase-3, which in

turn cleaves GSDME into an N-terminal fragment (GSDME-N) and a C-terminal fragment

(GSDME-C). The subsequent palmitoylation of GSDME-C is a critical step that allows its

release from GSDME-N and subsequent pore formation in the plasma membrane, leading to

pyroptosis. 2-Bromohexadecanoic acid inhibits the DHHC enzymes responsible for this

palmitoylation, thereby preventing pore formation and cell death.[1][3]
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Caption: Inhibition of GSDME-mediated pyroptosis by 2-Bromohexadecanoic acid.

Safety and Handling Precautions
2-Bromohexadecanoic acid may cause skin, eye, and respiratory irritation.[7][9] It is essential

to handle this compound in a well-ventilated area, preferably within a chemical fume hood.[8][9]

Always wear appropriate personal protective equipment, including a lab coat, chemical-

resistant gloves, and safety glasses.[9] In case of contact with eyes or skin, rinse immediately
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and thoroughly with water.[7] Avoid creating dust when handling the solid form.[8][9] For

detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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